2,2-dichloro-N-(4-morpholinophenyl)acetamide
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Description
Scientific Research Applications
Pharmacological Potential and Receptor Affinity
2,2-Dichloro-N-(4-morpholinophenyl)acetamide is a chemical compound that may exhibit interesting biological and pharmacological activities, similar to structurally related compounds explored in various scientific studies. For instance, compounds like 2-(3,4-dichlorophenoxy)-N-(2-morpholin-4-ylethyl)acetamide have been designed and evaluated for their binding affinities towards σ1 and σ2 receptors, showing high σ1 receptor affinity and selectivity. Such compounds have demonstrated antinociceptive effects, indicating potential applications in pain management (Navarrete-Vázquez et al., 2016).
Antimicrobial and Antiviral Activities
Research on analogs like 2-(2-methyl-quinoline-4ylamino)-N-(2-chlorophenyl)-acetamide has shown significant antiviral and antiapoptotic effects in vitro, with therapeutic efficacy in treating viral diseases such as Japanese encephalitis. These findings suggest that compounds with a similar structural framework may hold promise in the development of new antiviral agents (Ghosh et al., 2008).
Neuropharmacological Applications
Another aspect of research has focused on the modulation of neurotransmitter systems by compounds like modafinil, which is known to interact with dopamine and norepinephrine transporters. Although not directly related, compounds sharing structural motifs with this compound may also modulate neurotransmitter systems, offering insights into the development of novel treatments for neuropsychiatric disorders (Madras et al., 2006).
Properties
IUPAC Name |
2,2-dichloro-N-(4-morpholin-4-ylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14Cl2N2O2/c13-11(14)12(17)15-9-1-3-10(4-2-9)16-5-7-18-8-6-16/h1-4,11H,5-8H2,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLTUBNFOGRQMJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=CC=C(C=C2)NC(=O)C(Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.